molecular formula C11H10N4S B8427959 4-Benzothiazol-2-YL-2-methyl-2H-pyrazol-3-ylamine

4-Benzothiazol-2-YL-2-methyl-2H-pyrazol-3-ylamine

Cat. No.: B8427959
M. Wt: 230.29 g/mol
InChI Key: DVIYXRRPXHNQFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzothiazol-2-YL-2-methyl-2H-pyrazol-3-ylamine is a useful research compound. Its molecular formula is C11H10N4S and its molecular weight is 230.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10N4S

Molecular Weight

230.29 g/mol

IUPAC Name

4-(1,3-benzothiazol-2-yl)-2-methylpyrazol-3-amine

InChI

InChI=1S/C11H10N4S/c1-15-10(12)7(6-13-15)11-14-8-4-2-3-5-9(8)16-11/h2-6H,12H2,1H3

InChI Key

DVIYXRRPXHNQFR-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C=N1)C2=NC3=CC=CC=C3S2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of the 2-benzothiazol-2-yl-3-dimethylaminoacrylonitrile prepared above (96 mg, 0.42 mmol) and triethylamine (0.3 mL) in EtOH (10 mL) was treated with methylhydrazine sulfate (180 mg, 1.25 mmol) and the mixture was heated to reflux for 2 days. The solution was concentrated in vacuo and the residue was purified by flash chromatography (hexanes:EtOAc=1:1) to yield 47 mg (49%) of the title compound as a yellow powder. MS (m/z, ES+): 231 (M+1, 100%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
180 mg
Type
reactant
Reaction Step Three
Yield
49%

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